Cas no 361182-46-9 (N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 361182-46-9
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5811198
• PubChem ID: 3146165
• Update Time: 2025-10-28

N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, N-(2,3-dimethylphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-4-(2-thienyl)-
• 361182-46-9
• EU-0007545
• AKOS000635148
• SR-01000457278-1
• Z47757144
• AKOS016871925
• F1011-1330
• N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-thiophen-2-yl-3,4-dihydro-1H-pyrimidine-5-carboxamide
• Oprea1_077946
• Oprea1_653218
• SR-01000457278

• Inchi： 1S/C18H19N3O2S/c1-10-6-4-7-13(11(10)2)20-17(22)15-12(3)19-18(23)21-16(15)14-8-5-9-24-14/h4-9,16H,1-3H3,(H,20,22)(H2,19,21,23)
• InChI Key： ALQNWUAVXMYXJM-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=CC(C)=C2C)=O)C(C2SC=CC=2)N1

Computed Properties

• Exact Mass: 341.11979803g/mol
• Monoisotopic Mass: 341.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3(Predicted)
• Boiling Point: 546.9±50.0 °C(Predicted)
• pka: 10.96±0.70(Predicted)

Additional information on N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide

N-(2,3-Dimethylphenyl)-6-Methyl-2-Oxo-4-(Thiophen-2-Yl)-1,2,3,4-Tetrahydropyrimidine-5-Carboxamide: A Comprehensive Overview

The compound with CAS No. 361182-46-9, known as N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various therapeutic applications, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a tetrahydropyrimidine core, which serves as a versatile scaffold for functionalization. The presence of a thiophene ring at the 4-position introduces aromaticity and enhances electronic communication within the molecule. Additionally, the carboxamide group at the 5-position and the dimethylphenyl substituent at the N-position contribute to its pharmacokinetic properties. These structural elements collectively influence the compound's solubility, stability, and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving Michael addition, cyclization, and amidation. Researchers have optimized reaction conditions to achieve high yields and purity levels. The use of green chemistry principles in these syntheses has further enhanced the sustainability of the process.

From a pharmacological perspective, this compound has demonstrated remarkable biological activity in preclinical studies. It has been shown to exhibit potent antitumor properties by targeting key oncogenic pathways. For instance, studies have revealed its ability to inhibit the proliferation of cancer cells by modulating signaling cascades such as MAPK/ERK and PI3K/AKT. Furthermore, its anti-inflammatory effects have been attributed to its ability to suppress cytokine production and reduce oxidative stress.

The incorporation of a thiophene ring into the molecular framework has been instrumental in tuning its electronic properties. This substitution enhances conjugation within the molecule, leading to improved absorption profiles in the ultraviolet-visible spectrum. Such characteristics make this compound a potential candidate for applications in optoelectronics and sensors.

Recent research has also explored the use of this compound in drug delivery systems. Its ability to form stable nanoparticles has been exploited for targeted drug delivery to cancer cells. In vitro experiments have demonstrated enhanced cellular uptake and reduced toxicity compared to conventional chemotherapeutic agents.

In terms of material science applications, this compound's structural rigidity and aromaticity make it suitable for use in organic semiconductors. Its electronic properties have been studied extensively using computational methods such as density functional theory (DFT), providing insights into its potential for use in organic field-effect transistors (OFETs).

Despite its promising attributes, further research is required to fully elucidate its mechanism of action and optimize its therapeutic potential. Ongoing studies are focused on improving its pharmacokinetic profile through structural modifications and exploring its synergistic effects with other anticancer agents.

In conclusion, N-(2,3-dimethylphenyl)-6-methyl-2-oxo-4-(thiophen-2-yl)-1,2,3,4-tetrahydropyrimidine-5-carboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and biological activity position it as a valuable asset in both academic research and industrial development.